molecular formula C10H13N5O B2356392 2-(2-aminoethyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazin-3(2H)-one CAS No. 1448053-34-6

2-(2-aminoethyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazin-3(2H)-one

Cat. No. B2356392
CAS RN: 1448053-34-6
M. Wt: 219.248
InChI Key: BXVGQSSDAQUWNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-aminoethyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazin-3(2H)-one is a small molecule that has gained significant attention in scientific research due to its potential applications in various fields. This molecule has a unique structure that makes it a promising candidate for drug development, particularly in the treatment of cancer and other diseases.

Scientific Research Applications

Heterocyclic Compound Synthesis

2-(2-aminoethyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazin-3(2H)-one is utilized in the synthesis of various heterocyclic compounds. For instance, Eljazi I. Al-Afaleq and S. Abubshait (2001) described the formation of novel heterocyclic compounds using pyrazole-o-aminonitriles as precursors, which are expected to exhibit significant chemical and pharmacological activities (Al-Afaleq & Abubshait, 2001).

Synthesis of Analgesic and Anti-inflammatory Agents

Research by T. H. Ibrahim et al. (2017) involved synthesizing novel pyridazine derivatives, demonstrating potent cyclooxygenase-2 (COX-2) inhibitory activity, which could be leveraged for developing anti-inflammatory and analgesic drugs (Ibrahim et al., 2017).

Development of Divergent Synthesis Techniques

Denis S Ermolat'ev and E. V. Van der Eycken (2008) explored a new synthesis method for substituted 2-aminoimidazoles starting from 2-aminopyrimidines, which could be applied to a range of chemical compounds including those related to pyridazinone (Ermolat'ev & Van der Eycken, 2008).

Novel Imidazo[1,2-b] Pyridazines Synthesis

M. Sumakanth et al. (2009) reported on the preparation of various imidazo[1,2-b]pyridazines, which have potential applications in the field of medicinal chemistry (Sumakanth et al., 2009).

Antitumor Activity of Pyridazinone Derivatives

Junhu Qin et al. (2020) synthesized novel pyridazinone derivatives, demonstrating significant inhibitory activity against cancer cells, indicating potential applications in cancer therapy (Qin et al., 2020).

Synthesis of Functionalized Pyridazinones

B. Stanovnik et al. (2006) discussed transforming multifunctional reagents into derivatives of pyridazine, among other compounds, highlighting the versatility of such chemical transformations (Stanovnik et al., 2006).

properties

IUPAC Name

2-(2-aminoethyl)-6-(2-methylimidazol-1-yl)pyridazin-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13N5O/c1-8-12-5-7-14(8)9-2-3-10(16)15(13-9)6-4-11/h2-3,5,7H,4,6,11H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BXVGQSSDAQUWNF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC=CN1C2=NN(C(=O)C=C2)CCN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13N5O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

219.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2-aminoethyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazin-3(2H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.